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Compound of Interest

Compound Name: Diallyl trisulfide

Cat. No.: B3029840

The proper disposal of diallyl trisulfide is critical for ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
compound responsibly. Diallyl trisulfide is a toxic and environmentally hazardous substance,
necessitating strict adherence to safety protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, chemical-
resistant gloves (tested according to EN 374), safety goggles with side-shields, and impervious
clothing[1][2][3]. Work should be conducted in a well-ventilated area, preferably under a
chemical fume hood[2].

In the event of a spill, immediately contain the leak by using absorbent materials such as sand,
diatomite, or universal binders[1][4]. Do not allow the substance to enter drains, surface water,
or groundwater[1][2][4]. Collect the absorbed material and place it into a suitable, labeled
container for disposal[1][4]. Ensure the affected area is well-ventilated[1].

Quantitative Data Summary

The following table summarizes key quantitative data related to the safe handling and disposal
of diallyl trisulfide.
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Parameter Value Reference

UN Number 2810 [1]

o TOXIC LIQUID, ORGANIC,
UN Proper Shipping Name ) o [1]
N.O.S. (Diallyl trisulfide)

Transport Hazard Class 6.1 (Toxic) [1]

Packing Group 1] [1]

Category 3 (Toxic if swallowed)
Oral Acute Toxicity or Category 4 (Harmful if [L1[21[4115]

swallowed)

Category 1 (Very toxic to
Aquatic Toxicity aquatic life with long lasting [2]

effects)

Step-by-Step Disposal Protocol

The approved method for diallyl trisulfide disposal is through an authorized waste disposal
plant or industrial combustion facility[1][2][3].

Experimental Protocol: Waste Collection and Labeling

e Segregation: Do not mix diallyl trisulfide waste with other chemical waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

» Containerization: Use only approved, leak-proof containers for storing diallyl trisulfide
waste. The containers must be compatible with the chemical[1].

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Diallyl Trisulfide," and the appropriate hazard pictograms (e.g., skull and
crossbones for toxicity, environmental hazard)[1][5].

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials such as strong acids,
alkalis, and oxidizing agents[2]. Store locked up[1][5].
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Experimental Protocol: Final Disposal

» Contact EHS: Contact your institution's EHS office to arrange for the pickup and disposal of
the hazardous waste.

¢ Manifesting: Ensure all required waste disposal paperwork (manifests) is completed
accurately, in accordance with local, regional, and national regulations[1].

o Professional Disposal: The waste will be transported by a licensed hazardous waste
contractor to a permitted treatment, storage, and disposal facility (TSDF) for final disposition,
likely via incineration.

Disposal Procedure Workflow

Click to download full resolution via product page

Caption: Workflow for the safe disposal of diallyl trisulfide.

Environmental and Health Hazards

Diallyl trisulfide is classified as very toxic to aquatic life with long-lasting effects, meaning that
improper release into the environment can cause significant harm to ecosystems|[2]. It is also
toxic if swallowed, and appropriate first aid measures should be taken in case of exposure. If
swallowed, immediately call a poison center or doctor[1][4][5]. Do not induce vomiting[1]. If the
substance comes into contact with skin, wash with plenty of soap and water[1]. In case of eye
contact, rinse cautiously with water for several minutes[1][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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